Cas no 862809-71-0 (4-ethoxy-N-5-(pyridin-2-yl)-1,3,4-oxadiazol-2-ylbenzamide)

• Product Name: 4-ethoxy-N-5-(pyridin-2-yl)-1,3,4-oxadiazol-2-ylbenzamide
• CAS No: 862809-71-0
• MF: C₁₆H₁₄N₄O₃
• MW: 310.307363033295
• CID: 6243422
• PubChem ID: 4134439
• Update Time: 2025-05-26

4-ethoxy-N-5-(pyridin-2-yl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-N-5-(pyridin-2-yl)-1,3,4-oxadiazol-2-ylbenzamide
• AKOS024586761
• AB00669160-01
• F0608-0888
• 4-ethoxy-N-[5-(pyridin-2-yl)-1,3,4-oxadiazol-2-yl]benzamide
• 4-ethoxy-N-(5-(pyridin-2-yl)-1,3,4-oxadiazol-2-yl)benzamide
• 4-ethoxy-N-(5-pyridin-2-yl-1,3,4-oxadiazol-2-yl)benzamide
• 862809-71-0

• Inchi： 1S/C16H14N4O3/c1-2-22-12-8-6-11(7-9-12)14(21)18-16-20-19-15(23-16)13-5-3-4-10-17-13/h3-10H,2H2,1H3,(H,18,20,21)
• InChI Key： QAEIACMNQTVTMX-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(C(NC2=NN=C(C3C=CC=CN=3)O2)=O)=CC=1

Computed Properties

• Exact Mass: 310.10659032g/mol
• Monoisotopic Mass: 310.10659032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 90.1Ų

Additional information on 4-ethoxy-N-5-(pyridin-2-yl)-1,3,4-oxadiazol-2-ylbenzamide

Introduction to 4-ethoxy-N-5-(pyridin-2-yl)-1,3,4-oxadiazol-2-ylbenzamide (CAS No. 862809-71-0) and Its Emerging Applications in Chemical Biology

The compound 4-ethoxy-N-5-(pyridin-2-yl)-1,3,4-oxadiazol-2-ylbenzamide (CAS No. 862809-71-0) represents a fascinating molecule with significant potential in the realm of chemical biology and drug discovery. This heterocyclic amide derivative, characterized by its intricate structural framework, has garnered attention due to its unique pharmacophoric features and promising biological activities. The presence of functional groups such as the ethoxy moiety, the pyridin-2-yl substituent, and the 1,3,4-oxadiazole core suggests a rich interplay of electronic and steric effects that may contribute to its binding affinity and specificity towards biological targets.

In recent years, there has been a surge in interest towards small molecules that modulate biological pathways by interacting with specific proteins or enzymes. The 1,3,4-oxadiazole scaffold is particularly noteworthy in this context, as it has been extensively explored for its role in medicinal chemistry due to its ability to engage with various biological systems. This scaffold is known to exhibit diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of a pyridin-2-yl group further enhances the compound's potential by introducing additional hydrogen bonding capabilities and aromatic stacking interactions, which are crucial for optimal receptor binding.

The 4-ethoxy substituent at the benzamide moiety adds another layer of complexity to the molecule's pharmacological profile. Ethoxy groups are commonly found in bioactive compounds and have been shown to influence both solubility and metabolic stability. In the case of 4-ethoxy-N-5-(pyridin-2-yl)-1,3,4-oxadiazol-2-ylbenzamide, this group may play a critical role in modulating the compound's pharmacokinetic properties while maintaining strong binding interactions with target proteins. This balance is essential for developing drug candidates that exhibit both efficacy and favorable pharmacological profiles.

Recent studies have highlighted the importance of heterocyclic compounds in addressing unmet medical needs. The 1,3,4-oxadiazole core has been particularly implicated in several therapeutic areas due to its structural versatility and functional adaptability. For instance, derivatives of this scaffold have shown promise in inhibiting kinases and other enzymes involved in cancer progression. Similarly, the pyridinyl moiety has been extensively utilized in designing molecules that interact with G-protein coupled receptors (GPCRs), which are key targets for a wide range of therapeutic interventions.

The combination of these structural elements in 4-ethoxy-N-5-(pyridin-2-yl)-1,3,4-oxadiazol-2-ylbenzamide suggests potential applications in multiple therapeutic domains. Preliminary computational studies have indicated that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory diseases. Additionally, its ability to engage with protein targets through multiple interaction modes makes it an attractive candidate for developing novel therapeutic strategies.

One of the most compelling aspects of this compound is its potential to serve as a lead structure for further optimization through structure-based drug design (SBDD) or fragment-based drug discovery (FBDD) approaches. The well-defined pharmacophoric features of 4-ethoxy-N-5-(pyridin-2-yl)-1,3,4-oxadiazol-2-ybenzamide, particularly the 1,3,4 oxadiazole core and the pyridin 2 yl substituent, provide a solid foundation for rational modifications aimed at enhancing potency and selectivity. Such optimizations are critical for translating promising hits into viable drug candidates capable of addressing complex diseases.

The synthesis of this compound also presents an interesting challenge from a synthetic chemistry perspective. The construction of the 1,3,4 oxadiazole ring system is a key step that requires careful consideration of reaction conditions and reagent selection to ensure high yield and purity. Furthermore, introducing the pyridin 2 yl group necessitates precise control over regioselectivity to avoid unwanted side products. Advances in synthetic methodologies have made it increasingly feasible to access complex heterocyclic systems like this one efficiently.

In conclusion, 4 ethoxy N 5 ( pyridin 2 yl ) 1 3 4 oxadiazol 2 ylbenzamide ( CAS No . 862809 71 0 ) represents a structurally intriguing molecule with significant potential in chemical biology and drug discovery . Its unique combination of functional groups , including the ethoxy moiety , pyridin 2 yl substituent , and 1 3 4 oxadiazole core , positions it as a promising candidate for further exploration . As research continues to uncover new biological targets and mechanisms , compounds like this one are poised to play an increasingly important role in developing innovative therapeutic solutions .